Cas no 2680825-50-5 (4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid
• CAS No: 2680825-50-5
• MF: C₁₁H₁₂N₂O₆S
• MW: 300.287781715393
• CID: 5635203
• PubChem ID: 165925320
• Update Time: 2025-06-09

4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-sulfamoylbenzoic acid
• 2680825-50-5
• EN300-28290218
• 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid

• Inchi： 1S/C11H12N2O6S/c1-2-5-19-11(16)13-7-3-4-8(10(14)15)9(6-7)20(12,17)18/h2-4,6H,1,5H2,(H,13,16)(H,14,15)(H2,12,17,18)
• InChI Key： SGVMLEYWRUPIGY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(=O)O)NC(=O)OCC=C)(N)(=O)=O

Computed Properties

• Exact Mass: 300.04160728g/mol
• Monoisotopic Mass: 300.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 144Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid

Introduction to 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid (CAS No. 2680825-50-5)

4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid (CAS No. 2680825-50-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of inflammatory and infectious diseases.

The chemical structure of 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid is composed of a benzene ring substituted with a sulfamoyl group at the 2-position and an amide group at the 4-position. The amide group is further functionalized with a prop-2-en-1-yloxy moiety, which imparts unique pharmacological properties to the molecule. The presence of these functional groups suggests that this compound may exhibit significant biological activity, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid in modulating key pathways involved in inflammation and infection. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid has also shown promise in combating bacterial infections. Research conducted at the Institute of Microbiology demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell wall synthesis, which is a critical process for bacterial survival and replication.

The pharmacokinetic properties of 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid have also been extensively studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Specifically, it has been shown to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

To further evaluate the therapeutic potential of 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound effectively reduces inflammation and infection in vivo without causing significant toxicity or adverse effects. For example, a study published in the Journal of Pharmacology and Experimental Therapeutics reported that treatment with 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid significantly reduced paw edema in a rat model of carrageenan-induced inflammation.

The safety profile of 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid has also been assessed through comprehensive toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not cause significant organ damage or other adverse effects. This favorable safety profile supports its potential use in clinical settings.

In conclusion, 4-{(prop-2-en-1-yloxy)carbonylamino}-2-sulfamoylbenzoic acid (CAS No. 2680825-50-5) is a promising compound with potential applications in the treatment of inflammatory and infectious diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full therapeutic potential, and future clinical trials will provide valuable insights into its efficacy and safety in human subjects.